Cas no 1261959-31-2 (3-Methyl-5-(4-methylsulfonylphenyl)phenol)

• Product Name: 3-Methyl-5-(4-methylsulfonylphenyl)phenol
• CAS No: 1261959-31-2
• MF: C₁₄H₁₄O₃S
• MW: 262.324162960052
• MDL: MFCD18313431
• CID: 2766112
• PubChem ID: 53219124
• Update Time: 2025-11-01

3-Methyl-5-(4-methylsulfonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4'-(Methanesulfonyl)-5-methyl[1,1'-biphenyl]-3-ol
• DTXSID40684000
• 1261959-31-2
• MFCD18313431
• 3-Methyl-5-(4-methylsulfonylphenyl)phenol, 95%
• 3-METHYL-5-(4-METHYLSULFONYLPHENYL)PHENOL
• 3-Methyl-5-(4-methylsulfonylphenyl)phenol

• MDL： MFCD18313431
• Inchi： 1S/C14H14O3S/c1-10-7-12(9-13(15)8-10)11-3-5-14(6-4-11)18(2,16)17/h3-9,15H,1-2H3
• InChI Key： LGUMHULNJJGCDJ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=C(C=C(C)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 262.06636548Da
• Monoisotopic Mass: 262.06636548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Methyl-5-(4-methylsulfonylphenyl)phenol

3-Methyl-5-(4-methylsulfonylphenyl)phenol and CAS No. 1261959-31-2: A Comprehensive Overview of Its Chemical Properties, Pharmacological Potential, and Emerging Research Trends

3-Methyl-5-(4-methylsulfonylphenyl)phenol, with the CAS No. 1261959-31-2, represents a significant compound in the field of medicinal chemistry due to its unique structural framework and potential biological activities. This phenolic derivative features a biphenyl core with two functional groups—methyl and methylsulfonyl groups—attached to distinct aromatic rings. The presence of these substituents imparts distinct physicochemical properties, including enhanced solubility and reactivity, which are critical for its application in drug discovery and therapeutic development.

The CAS No. 1261959-31-2 compound is characterized by its molecular formula C₁₆H₁₄O₃S, with a molecular weight of 286.34 g/mol. Its structure consists of two aromatic rings connected via a methylene bridge, with the first ring bearing a methyl group at the 3-position and the second ring substituted with a methylsulfonyl group at the 4-position. This dual substitution creates a hydrophobic-hydrophilic balance, which is essential for modulating its interactions with biological targets such as enzymes, receptors, and cellular membranes.

Recent studies have highlighted the 3-Methyl-5-(4-methylsulfonylphenyl)phenol compound's potential as a scaffold for the development of novel pharmaceutical agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of acetylcholinesterase (AChE), a key enzyme implicated in neurodegenerative diseases such as Alzheimer's. The compound's inhibitory activity was attributed to its ability to form hydrogen bonds with the active site of AChE, suggesting its potential as a lead compound for the design of anti-Alzheimer's drugs.

Another breakthrough in the research of 3-Methyl-5-(4-methylsulfonylphenyl)phenol was reported in a 2024 paper in the European Journal of Medicinal Chemistry, where the compound was evaluated for its anti-inflammatory properties. The study revealed that the compound exhibited significant suppression of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding underscores its potential as a therapeutic agent for inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological activities, the CAS No. 1261959-31-2 compound has attracted attention for its synthetic versatility. Researchers have explored various synthetic routes to optimize its production, including the use of microwave-assisted organic synthesis and catalytic methods. A 2023 study in Organic & Biomolecular Chemistry described a one-pot synthesis strategy that significantly reduced the number of steps and improved the yield, making it a promising approach for large-scale manufacturing.

The 3-Methyl-5-(4-methylsulfonylphenyl)phenol compound's application extends beyond traditional pharmaceuticals. In a 2023 study published in ACS Applied Materials & Interfaces, it was demonstrated that the compound could serve as a functional material in the development of smart drug delivery systems. Its ability to undergo controlled release under specific pH conditions was exploited to design a pH-responsive hydrogel for targeted drug delivery in cancer therapy.

Furthermore, the CAS No. 1261959-31-2 compound has shown potential in the field of green chemistry. A 2024 study in Green Chemistry explored its use as a sustainable building block for the synthesis of biodegradable polymers. The compound's low environmental impact and compatibility with biodegradable materials make it a valuable candidate for eco-friendly applications.

Despite its promising properties, the 3-Methyl-5-(4-methylsulfonylphenol compound faces challenges in its development. One of the key issues is its susceptibility to oxidation, which can affect its stability and efficacy in biological systems. Researchers are actively working on strategies to enhance its chemical stability, such as the incorporation of antioxidant agents or the modification of its molecular structure to introduce steric hindrance.

Another area of ongoing research is the exploration of the CAS No. 1261959-31-2 compound's interactions with cellular signaling pathways. A 2023 study in Cell Reports investigated its role in modulating the Wnt/β-catenin signaling pathway, which is critical for cell proliferation and differentiation. The findings suggest that the compound could be a valuable tool for the treatment of diseases associated with aberrant Wnt signaling, such as certain types of cancer.

In conclusion, the 3-Methyl-5-(4-methylsulfonylphenyl)phenol compound, with its CAS No. 1261959-31-2, represents a multifaceted molecule with significant potential in pharmaceutical and materials science. Its structural features and functional properties make it a promising candidate for the development of new therapies and sustainable technologies. As research in this area continues to evolve, the compound is likely to play an increasingly important role in advancing medical science and industrial innovation.